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Compound of Interest

Compound Name: 6-Chloropiperonyl alcohol

Cat. No.: B2620531 Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

6-chloropiperonyl alcohol (CAS No: 2591-25-5).[1][2][3] Designed for researchers, scientists,

and professionals in drug development, this document delves into the mass spectrometry (MS),

infrared (IR), and nuclear magnetic resonance (NMR) data, offering insights into their

acquisition and interpretation.

Chemical Structure and Properties
6-Chloropiperonyl alcohol, with the IUPAC name (6-chloro-1,3-benzodioxol-5-yl)methanol, is

a substituted aromatic alcohol.[1] Its structure, featuring a chlorinated benzodioxole ring, is

fundamental to understanding its spectroscopic behavior.

Table 1: Physicochemical Properties of 6-Chloropiperonyl Alcohol

Property Value Source

Molecular Formula C₈H₇ClO₃ PubChem[1]

Molecular Weight 186.59 g/mol PubChem[1]

Appearance White Powder Thermo Fisher Scientific[4]

Melting Point 67.0-73.0 °C Thermo Fisher Scientific[4]

CAS Number 2591-25-5 PubChem[1]
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Mass Spectrometry (MS) Analysis
Mass spectrometry of 6-chloropiperonyl alcohol provides key information about its molecular

weight and fragmentation pattern, aiding in its identification. The data presented here is

sourced from the NIST Mass Spectrometry Data Center.[1][5][6]

Electron Ionization Mass Spectrum (EI-MS)
The EI-MS of 6-chloropiperonyl alcohol is characterized by a molecular ion peak and several

key fragment ions.

Table 2: Key Mass Spectrometry Data for 6-Chloropiperonyl Alcohol

m/z Interpretation

186 Molecular ion [M]⁺

151 Loss of a chlorine atom [M-Cl]⁺

133 Further fragmentation

129 Further fragmentation

Data sourced from NIST Mass Spectrometry Data Center via PubChem.[1]

The presence of the molecular ion peak at m/z 186 confirms the molecular weight of the

compound. The fragmentation pattern is consistent with the structure, showing characteristic

losses of substituents from the aromatic ring.

Experimental Protocol for GC-MS Analysis
The following is a generalized protocol for the analysis of 6-chloropiperonyl alcohol using

Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation: Dissolve 1-5 mg of 6-chloropiperonyl alcohol in 1 mL of a suitable

solvent (e.g., dichloromethane or methanol).

GC Conditions:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b2620531?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/7015319
https://chemdata.nist.gov/
https://www.nist.gov/mml/biomolecular-measurement/mass-spectrometry-data-center
https://www.benchchem.com/product/b2620531?utm_src=pdf-body
https://www.benchchem.com/product/b2620531?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/7015319
https://www.benchchem.com/product/b2620531?utm_src=pdf-body
https://www.benchchem.com/product/b2620531?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2620531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Column: A nonpolar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film

thickness) is suitable for this analysis.

Inlet Temperature: 250 °C.

Injection Volume: 1 µL.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at a

rate of 15 °C/min, and hold for 5 minutes.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Ion Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Sample Preparation Gas Chromatography Mass Spectrometry Data Analysis

Dissolve Sample Inject into GC Separation on Column Ionization (EI) Mass Analysis Detection Generate Mass Spectrum

Instrument Setup Measurement Data Processing

Clean ATR Crystal Acquire Background Apply Sample Acquire Sample Spectrum Process Spectrum
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Sample Preparation Data Acquisition Data Processing

Dissolve in Deuterated Solvent Transfer to NMR Tube Insert into Spectrometer Lock and Shim Acquire Spectrum Process and Analyze
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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